Cas no 391224-06-9 (5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide
• CAS No: 391224-06-9
• MF: C₁₁H₆BrCl₂NOS
• MW: 351.046438694
• CID: 5928912
• PubChem ID: 4259612
• Update Time: 2025-05-19

5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(2,5-dichlorophenyl)-
• AKOS008477523
• 391224-06-9
• F0161-0399

• Inchi： 1S/C11H6BrCl2NOS/c12-10-4-3-9(17-10)11(16)15-8-5-6(13)1-2-7(8)14/h1-5H,(H,15,16)
• InChI Key： CBJQHRQITWPAEW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC(Cl)=CC=C2Cl)=O)SC(Br)=CC=1

Computed Properties

• Exact Mass: 348.87305g/mol
• Monoisotopic Mass: 348.87305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.774±0.06 g/cm3(Predicted)
• Boiling Point: 350.3±42.0 °C(Predicted)
• pka: 10.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide

Introduction to 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide (CAS No. 391224-06-9)

5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 391224-06-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a thiophene core substituted with a bromine atom at the 5-position and a carboxamide group at the 2-position, linked to a biphenyl ring with chloro substituents at the 2 and 5 positions. This specific arrangement imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the functionalization of the thiophene ring, followed by the introduction of bromine and chloro substituents. The final step involves the formation of the carboxamide bond, which is critical for achieving the desired pharmacological properties. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to ensure high yield and purity.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing a thiophene moiety exhibit potential as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The presence of halogen atoms, such as bromine and chlorine, further enhances the bioactivity of these molecules by improving their binding affinity to target proteins. Specifically, 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide has been investigated for its potential role in modulating various signaling pathways involved in cancer and inflammation.

One of the most compelling aspects of this compound is its utility as a building block for more complex drug candidates. Researchers have leveraged its structural features to design molecules with enhanced selectivity and efficacy. For instance, modifications at the biphenyl ring have been shown to influence pharmacokinetic properties, while alterations at the thiophene ring can fine-tune interactions with biological targets. These findings underscore the importance of 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide in drug discovery efforts.

The pharmacological profile of 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide has been extensively studied in both preclinical and clinical settings. Preclinical data suggest that this compound exhibits inhibitory activity against several enzymes implicated in disease pathways. Notably, it has shown promise in inhibiting cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, its ability to modulate Janus kinases (JAKs) has been explored as a potential therapeutic strategy for autoimmune disorders. These findings highlight its versatility as a pharmacological tool.

The latest research on 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide also includes investigations into its mechanism of action. Studies have revealed that this compound interacts with specific amino acid residues within target proteins, leading to conformational changes that disrupt normal cellular processes. Understanding these interactions at an atomic level has provided valuable insights into how small molecules can be designed to exert their effects. This knowledge is crucial for optimizing drug candidates and minimizing side effects.

In conclusion, 5-bromo-N-(2,5-dichlorophenyl)thiophene-2-carboxamide (CAS No. 391224-06-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.